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Compound of Interest

Compound Name: (+)-gamma-Pinene

CAS No.: 5947-71-7

Cat. No.: B13805278

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides comprehensive guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for (+)-gamma-
Pinene.

Physicochemical and Hazard Data
Proper handling procedures are informed by the substance's physical and chemical properties,

as well as its inherent hazards.
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Property Value

Chemical Formula C₁₀H₁₆

Molecular Weight 136.23 g/mol

Appearance Colorless liquid

Boiling Point 182°C (lit.)

Flash Point Between 37.8 and 93.3 °C

Hazards

Flammable liquid and vapor.[1][2][3][4] May be

fatal if swallowed and enters airways.[1][2]

Causes skin and serious eye irritation.[5] May

cause respiratory irritation.[5] Suspected of

damaging fertility or the unborn child.[2][4]

UN Number 2319

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling (+)-gamma-Pinene to

prevent exposure through inhalation, skin contact, or eye contact.
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Protection Type Recommended Equipment

Eye and Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards should be worn.[6] A face shield may

be necessary for splash protection.[1][7]

Skin Protection

Handle with chemical-impermeable gloves that

have been inspected prior to use.[6] The

selected gloves must satisfy the specifications

of EU Directive 89/686/EEC and the standard

EN 374 derived from it.[6] Wear fire/flame

resistant and impervious clothing.[6] A lab coat

or apron is also recommended.[7] Contaminated

clothing should be removed immediately and

washed before reuse.[5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably under a chemical fume hood, to

minimize inhalation of vapors.[5][6] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator with an appropriate organic

vapor cartridge should be used.[6] A

NIOSH/MSHA or European Standard EN 149

approved respirator is recommended in such

cases.[7]

Operational Plan for Handling (+)-gamma-Pinene
A systematic approach to handling ensures safety at every step, from preparation to disposal.

1. Preparation:

Ensure the work area is well-ventilated and that a chemical fume hood is operational.[5][6]

Remove all sources of ignition from the vicinity, as (+)-gamma-Pinene is a flammable liquid.

[1][2][5][6] This includes open flames, sparks, and hot surfaces.
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Have an emergency eyewash station and safety shower readily accessible.

Verify that all necessary PPE is available and in good condition.

2. Handling:

Wear the appropriate PPE as detailed in the table above.

Ground and bond containers and receiving equipment to prevent static discharge.[2][6]

Use non-sparking tools.[2][6]

Avoid contact with skin and eyes.[1][6]

Avoid breathing vapors, mist, or gas.[1][6]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]

The recommended storage temperature is 2 - 8 °C.[1]

Store away from incompatible materials such as strong oxidizing agents.[8]

Store in a locked-up area accessible only to authorized personnel.[6][8]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure compliance with

regulations.

1. Waste Collection:

Collect waste (+)-gamma-Pinene and any contaminated materials (e.g., absorbent pads,

gloves) in a suitable, labeled, and closed container.[1][6]

Do not mix with other waste streams.[1]

2. Disposal Procedure:
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Dispose of the waste through a licensed disposal company.[1]

All disposal activities must be in accordance with local, national, and international

regulations.[1]

Handle uncleaned containers as you would the product itself.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Incident First Aid Measures

Inhalation

Move the affected person to fresh air.[5][6] If

breathing is difficult, give oxygen.[5][6] If the

person is not breathing, give artificial respiration

and seek immediate medical attention.[5][6]

Skin Contact

Immediately remove all contaminated clothing.

[5][6] Wash the affected skin area with soap and

plenty of water.[1][6] Seek medical attention if

irritation persists.[5]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] Remove contact

lenses if present and easy to do.[5][6] Continue

rinsing and seek immediate medical attention.[5]

[6]

Ingestion

Do NOT induce vomiting.[1][5][6] Rinse the

mouth with water.[1][5][6] Never give anything

by mouth to an unconscious person.[1][5][6] Call

a poison control center or doctor immediately.[2]

[6]

Spill

Evacuate personnel to a safe area and ensure

adequate ventilation.[1][6] Remove all sources

of ignition.[1][5][6] Wear appropriate PPE.[1][6]

Prevent further leakage or spillage if it is safe to

do so.[1][6] Do not let the chemical enter drains.

[1][6] Contain the spill with a non-combustible

absorbent material such as sand, earth, or

vermiculite.[1] Collect the spilled material and

place it in a suitable container for disposal.[1][6]

Workflow for Safe Handling of (+)-gamma-Pinene
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1. Preparation

2. Handling

3. Storage 4. Disposal Emergency Procedures

Prepare Ventilated Area
(Fume Hood)

Remove Ignition Sources

Check Emergency Equipment
(Eyewash, Shower)

Inspect PPE

Don Appropriate PPE

Ground and Bond Containers

Use Non-Sparking Tools

Handle (+)-gamma-Pinene

Store in Tightly Closed Container Collect Waste in Labeled Container Spill Exposure

Store in Cool, Dry, Ventilated Area

Store Away from Incompatibles

Dispose via Licensed Company
Contain Spill

Use Absorbent
Collect Waste

Follow First Aid
Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of (+)-gamma-Pinene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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